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Compound of Interest

Compound Name: Dimethyl oxobenzo dioxasilane

Cat. No.: B100100 Get Quote

"Dimethyl Oxobenzo Dioxasilane": A Review of
Its Applications Beyond a Silylating Agent
Initial searches for "Dimethyl oxobenzo dioxasilane" as a silylating agent in organic

chemistry have not yielded specific literature detailing its use for this purpose. The available

data primarily points to its application within the cosmetics and personal care industry, where it

functions as a conditioning agent.

This document provides a summary of the known applications of "Dimethyl oxobenzo
dioxasilane," drawing from its use in commercial products and patents. While its role as a

traditional silylating agent in synthetic organic chemistry is not documented in the provided

search results, its chemical nature suggests potential reactivity that is leveraged in formulation

science.

Application in Cosmetics and Personal Care
"Dimethyl oxobenzo dioxasilane" is utilized in a variety of cosmetic products, primarily for its

beneficial effects on skin, hair, and nails.

1. Nail Care: The compound is a key ingredient in numerous nail care products, including

hardeners, repair treatments, and polishes.[1][2][3] It is purported to strengthen and protect

nails, making them more resistant to splitting and breaking.[4]
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2. Hair Care: In hair care formulations, "Dimethyl oxobenzo dioxasilane" is described as a

hair growth promoter and an anti-hair loss agent.[5] It also serves as a conditioning agent,

helping to improve the texture and appearance of damaged hair.[6]

3. Skin Care: As a skin conditioning agent, it helps to maintain the skin in good condition.[7]

Some sources also attribute antioxidant, anti-inflammatory, and soothing properties to this

ingredient.[5]

Commercial Formulations
"Dimethyl oxobenzo dioxasilane" can be found in a range of commercially available

products, often as part of a proprietary blend. For instance, it is available as a 10% solution in

ethylhexyl palmitate.[6]

Logical Relationship of Applications
The diverse applications of "Dimethyl oxobenzo dioxasilane" in the cosmetic industry stem

from its chemical structure, which allows it to impart protective and conditioning benefits.
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Figure 1. Overview of "Dimethyl oxobenzo dioxasilane" applications.
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While the initial query focused on the application of "Dimethyl oxobenzo dioxasilane" as a

silylating agent in organic chemistry, the available information indicates its primary utility is

within the cosmetics industry. Its role as a conditioning and strengthening agent for hair, skin,

and nails is well-documented in patents and commercial product literature. There is currently

no substantial evidence in the provided search results to support its use as a conventional

silylating agent for protecting functional groups in synthetic organic chemistry. Researchers and

professionals in drug development should note this distinction in its known applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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